Kerosene

• CAS RN: 8008-20-6
• Molecular Formula: UNKNOWN
• synonyms: Kerosine

Description

Kerosene, a derivative of petroleum, is obtained from distillation at temperatures between 200 and 300° C. Its purity varies, depending on the fractionation point and the inorganic material present. It is widely used for cooking, lighting, and as a fuel in various industrial applications due to its economic viability and ease of availability. The synthesis process involves the pyrolysis of this compound vapor at high temperatures in an inert atmosphere, producing conducting fibers, nanotubes, and thin films of carbon (Foley et al., 1954); (Kumar et al., 1999).

Synthesis Analysis

This compound can produce carbon nanomaterials without a catalyst precursor. These materials include nanospheres and nanotubes with unique structures, analyzed through scanning electron microscopy (SEM) and transmission electron microscopy (TEM) studies. X-ray diffraction (XRD) suggests these materials have a novel structure not matching known forms of carbon (Dikio, 2011).

Molecular Structure Analysis

The molecular structure of carbon materials derived from this compound pyrolysis is characterized by a variety of conducting fibers and nanotubes. These structures are explored through SEM, TEM, and XRD analyses, revealing their novel configurations and potential applications in various industries (Kumar et al., 1999).

Chemical Reactions and Properties

This compound undergoes pyrolysis to produce a range of hydrocarbon materials, including hydrogen, ethylene, carbon monoxide, and acetylene. This process enhances this compound's activity, enabling its use in advanced applications like this compound-air detonation. The composition and behavior of this compound in reactions provide insights into its chemical properties and potential uses (Feilong et al., 2019).

Physical Properties Analysis

The physical properties of this compound, such as vapor pressure, flash point, and evaporation rate, are crucial for its application in various fields. Studies on the evaporation and diffusion behavior of this compound, especially when mixed with gasoline, provide valuable information on its safety and environmental impact (Okamoto et al., 2012).

Chemical Properties Analysis

Research on the combustion of this compound, including experimental results and kinetic modeling, helps understand its chemical properties. The study of this compound Jet-A1 and surrogate model fuels in various conditions contributes to the development of more efficient and cleaner combustion technologies (Dagaut et al., 2006).

Scientific Research Applications

Use in Compression Ignition Engines

Kerosene, a middle distillate fraction of petroleum, finds applications in direct injection compression ignition engines through the Single Fuel Concept, which aims for a unified fuel in military operations. The use of this compound in diesel engines necessitates an understanding of its properties, combustion characteristics, and emissions due to its distinct properties from diesel. Research has been conducted to understand this compound's autoignition, combustion in engines, and the development of suitable this compound surrogates for reliable engine simulations. These studies help in optimizing this compound's use in engines and minimizing its environmental impact (Tay, Yu, Zhao, & Yang, 2020).

Material Synthesis and Applications

This compound serves as a medium in the electroerosive production of powder materials, particularly for the tungsten nickel iron alloy, used in various industrial applications. The research focused on the fractional composition of these materials, demonstrating that significant portions of the particles are less than 47.7 microns, which is crucial for determining their application in scientific and technical developments (Ageev, Harakova, Pikalov, Korolev, & Podanov, 2020).

Aviation and Aerospace

In aviation and aerospace, this compound is predominantly used as a fuel and coolant. Studies on its thermophysical properties under supercritical pressures are essential for propulsion systems, including rocket and gas turbine engines. Research on surrogate models for aviation this compound, like RP-3, helps in accurate simulations of engine conditions and improves efficiency in thermal management systems (Xu & Meng, 2015).

Synthetic this compound in Civil Aviation

Investigations into synthetic this compound's use in aircraft have been conducted to understand its effects on engine performance and fuel consumption. These studies are crucial for assessing synthetic fuels' viability in reducing the aviation industry's carbon footprint and ensuring safe operation (Snijders & Melkert, 2008).

Environmental and Health Impact Studies

Research on this compound's environmental and health impacts focuses on emissions from household use, particularly in developing countries where it's used for cooking and lighting. Studies have shown that this compound can emit harmful pollutants, affecting respiratory health. Transitioning from this compound to cleaner fuels like LPG is suggested to improve health outcomes (Choi et al., 2014).

This compound in Environmental Remediation

This compound's role in environmental remediation is explored through biodegradation studies, where indigenous bacteria are identified for their efficiency in degrading this compound in contaminated sites. These studies contribute to developing bioremediation strategies for hydrocarbon-contaminated environments, leveraging the metabolic capabilities of native microbial communities (Bekele et al., 2023).

Mechanism of Action

Target of Action

Kerosene, also known as paraffin, is a combustible hydrocarbon liquid derived from petroleum . It is primarily used as a fuel in aviation and households . The primary targets of this compound are combustion engines, particularly jet engines, where it serves as a key source of energy .

Mode of Action

This compound’s mode of action involves the process of combustion. When ignited, the hydrocarbon molecules in this compound undergo oxidation reactions, releasing heat energy . This energy is harnessed in engines to produce mechanical work. The combustion of this compound involves complex interrelated physical and chemical processes . The kinetic model of the process is part of a more general gas dynamic model .

Pharmacokinetics

The term pharmacokinetics typically applies to the absorption, distribution, metabolism, and excretion (ADME) of drugs within an organism . Instead, its relevant properties in a similar context would be its physical and chemical properties that affect its behavior as a fuel. These include its viscosity, density, miscibility with other petroleum products, and immiscibility with water .

Result of Action

The combustion of this compound results in the release of energy in the form of heat and light . This energy can be harnessed for various applications, such as powering jet engines or providing illumination in this compound lamps . The combustion process also produces CO2 and H2O as byproducts .

Action Environment

The efficacy and stability of this compound as a fuel can be influenced by various environmental factors. For instance, the presence of impurities can affect the efficiency of combustion. Temperature and pressure conditions can also impact the combustion process . In the context of green energy, synthetic this compound and green hydrogen are being explored as alternatives to reduce the climate impact of aviation .

Safety and Hazards

Kerosene poses several hazards. These include fire or explosion, burns, asphyxiation, and indoor air pollution. It is flammable and causes skin irritation. It may cause genetic defects, cancer, and is suspected of damaging fertility or the unborn child. It may cause drowsiness or dizziness and may be fatal if swallowed and enters airways.

Future Directions

The future of kerosene lies in its potential as a renewable energy source. There are ongoing research and development efforts to produce synthetic this compound from biomass and other renewable sources. The Port of Amsterdam has an existing pipeline that supplies this compound to Schiphol Airport. The e-kerosene production plant will be powered by a 200 MW electrolysis system driven by wind energy.

Q & A

Q1: What is the chemical composition of kerosene?

A: this compound is not a single chemical compound, but a complex mixture of hydrocarbons, primarily alkanes and cycloalkanes (68.6%), along with benzene and substituted benzene (13.7%) and naphthalene and substituted naphthalenes. [] The exact composition can vary depending on the source and refining process.

Q2: Does this compound have a fixed molecular formula and weight?

A: No, as a mixture of hydrocarbons, this compound does not have a single molecular formula or weight. The average chemical composition by weight is approximately 35% paraffins, 60% naphthenes, and 15% aromatics. []

Q3: Is there any spectroscopic data available for this compound?

A: While there isn't one specific spectroscopic profile for this compound due to its complex mixture nature, techniques like FTIR (Fourier-transform infrared) spectroscopy can be used to analyze its hydrocarbon composition. For example, researchers used FTIR to directly measure the residual this compound levels after biodegradation experiments with fungi. []

Q4: What are some common applications of this compound?

A: this compound is widely used as a fuel in non-electrified dwellings, particularly in developing nations. [] It is also used as an aircraft gas turbine and jet fuel, a spray oil for insect control on citrus plants, and as an alcohol denaturant. []

Q5: Are there any known material compatibility issues with this compound?

A5: While generally stable, this compound can degrade certain materials like some plastics and rubbers upon prolonged contact. Specific compatibility should be considered for each application.

Q6: Can this compound be broken down naturally?

A: Yes, certain fungi like Aspergillus niger and Rhizopus stolinifer have demonstrated the ability to degrade this compound. [] Researchers are exploring the potential of these fungi for bioremediation of this compound-contaminated environments.

Q7: What are the environmental concerns related to this compound use?

A: this compound lamps are a significant source of black carbon (BC) emissions, contributing to atmospheric pollution and climate change. [] Replacing this compound lamps with cleaner alternatives is crucial to mitigating these negative impacts.

Q8: Are there strategies for the recycling and waste management of this compound?

A8: As a fuel, this compound is typically combusted, and its waste products are primarily combustion gases. Responsible handling and disposal practices are crucial to minimize environmental impact. Recycling generally focuses on containing spills and preventing soil and water contamination.

Q9: What are the health risks associated with this compound exposure?

A: this compound exposure, particularly through ingestion, is a significant health concern, especially in children. [] Aspiration of this compound can lead to chemical pneumonitis and respiratory distress. [, , ] Dermal exposure can also cause systemic toxicity. []

Q10: Does this compound affect micronutrient levels in the body?

A: Research on rats indicates that this compound exposure, whether oral, dermal, or combined, can significantly reduce serum levels of essential vitamins and minerals. [] This depletion was most pronounced with combined exposure routes. []

Q11: Are there any long-term health effects associated with this compound exposure?

A: While research is ongoing, some studies suggest links between long-term exposure to this compound components and increased risks of cancer, immunological, reproductive, fetotoxic, and genotoxic effects. []

Q12: What are some alternatives to this compound for lighting and cooking?

A: Solar-powered LED lighting systems and cleaner-burning fuels like LPG (liquefied petroleum gas) are viable alternatives to this compound, offering health and environmental benefits. [, ]